(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride

• Molecular Formula: C8H17ClN2
• Molecular Weight: 176.69 g/mol
• IUPAC Name: (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane;hydrochloride
• InChI: InChI=1S/C8H16N2.ClH/c1-10-5-4-7-2-3-8(6-10)9-7;/h7-9H,2-6H2,1H3;1H/t7?,8-;/m1./s1
• InChI Key: DDTPQIYLJKVVNY-LTTWWRRRSA-N
• Isomeric SMILES: CN1CCC2CC[C@H](C1)N2.Cl
• Canonical SMILES: CN1CCC2CCC(C1)N2.Cl

Description

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride is a bicyclic amine derivative with a methyl group at position 3 and a hydrochloride salt form. Its molecular formula is C₈H₁₆N₂·HCl (free base: C₈H₁₆N₂, MW 140.23 g/mol; hydrochloride: ~176.7 g/mol estimated) . The (1R) enantiomer is notable for its stereospecific interactions with biological targets, which may enhance selectivity compared to racemic mixtures .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride typically involves a [3+2] cycloaddition reaction. This method utilizes azomethine ylides, which are generated in situ from aldehydes and amines, and activated alkenes. The reaction proceeds through a multicomponent reaction (MCR) mechanism, leading to the formation of the bicyclic scaffold . The reaction conditions often involve the use of solvents such as dichloromethane or toluene, and the reaction is carried out at room temperature or slightly elevated temperatures to ensure optimal yields.

Industrial Production Methods

In an industrial setting, the production of (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride can be scaled up using continuous flow reactors. These reactors allow for precise control over reaction parameters, such as temperature, pressure, and reactant concentrations, leading to consistent and high-yield production. The use of catalysts, such as Lewis acids, can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Common reagents used in these reactions include hydrogen peroxide for oxidation, sodium borohydride for reduction, and alkyl halides for substitution reactions. The reactions are typically carried out under mild conditions, such as room temperature or slightly elevated temperatures, to prevent decomposition of the compound.

Major Products Formed

The major products formed from these reactions include oxidized derivatives, reduced forms of the compound, and substituted derivatives with various functional groups attached to the nitrogen atoms.

Scientific Research Applications

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride has a wide range of applications in scientific research:

Chemistry: The compound is used as a building block for the synthesis of complex organic molecules and as a ligand in coordination chemistry.

Biology: It has been studied for its potential as a bioactive molecule with applications in drug discovery and development.

Medicine: The compound’s unique structure makes it a candidate for the development of new pharmaceuticals, particularly in the field of anticancer and antimicrobial agents.

Industry: It is used in the synthesis of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride involves its interaction with molecular targets, such as enzymes and receptors. The compound’s bicyclic structure allows it to fit into specific binding sites, modulating the activity of these targets. The nitrogen atoms in the bicyclic system can form hydrogen bonds and other interactions with the target molecules, leading to changes in their conformation and activity.

Comparison with Similar Compounds

Key Structural Variations

The compound is compared to structurally related diazabicyclo derivatives (Table 1):

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Salt Form	Key Features	Reference
(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane	3-methyl	C₈H₁₆N₂	140.23	Hydrochloride	Stereospecific (1R configuration)
rac-(1S,6R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane	3-methyl (racemic)	C₈H₁₆N₂	140.23	Free base	Racemic mixture
9-Methyl-3,9-diazabicyclo[4.2.1]nonane	9-methyl	C₈H₁₆N₂	140.23	Free base	Methyl at position 9 (isomer)
3-Ethyl-3,9-diazabicyclo[4.2.1]nonane	3-ethyl	C₉H₁₈N₂	154.25	Free base	Larger alkyl substituent
(+/-)-3-(5-Ethoxypyridin-3-yl)-3,9-diazabicyclo[4.2.1]nonane	3-(5-ethoxypyridin-3-yl)	C₁₃H₂₁N₃O	235.33	Fumarate salt	Aromatic substitution

Structural Insights :

• Position of Methyl Group : The 3-methyl substitution in the target compound contrasts with 9-methyl isomers (e.g., CID 13973730), which may alter receptor binding due to spatial orientation .
• Salt Forms : Hydrochloride salts (e.g., rac-(1R,6S)-dihydrochloride, MW 213.1 g/mol ) enhance solubility compared to free bases or fumarate salts (e.g., compound 30 in ).

Physicochemical Properties

• Solubility : The hydrochloride salt of the target compound likely exhibits higher aqueous solubility (>10⁶ mg/L estimated for free bases ) compared to neutral forms.
• Boiling/Melting Points: Free bases like rac-(1S,6R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane have estimated boiling points of 204–213°C , while salt forms decompose at lower temperatures due to ionic interactions.

Pharmacological Activity Comparisons

Receptor Affinity and Selectivity

• nAChR Ligands: The 3,9-diazabicyclo[4.2.1]nonane scaffold is classified as a class-C nAChR ligand, featuring a rigid bicyclic amine (pharmacophore) linked to a hydrogen-bond acceptor (HBA)–π system (e.g., pyridine in compound 30e ). The target compound’s 3-methyl group may enhance α4β2 subtype selectivity compared to bulkier derivatives .
• Curare-like Activity: Analogues with 3-benzyl or 9-alkylamino substitutions (e.g., 9-methyl-3,9-diazabicyclo[3.3.1]nonane derivatives) exhibit neuromuscular blocking activity, but the target compound’s smaller substituent likely reduces potency .

Biological Activity

(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride, a bicyclic compound, has garnered significant interest in pharmacological research due to its unique structural properties and biological activities. This article will delve into its biological activity, focusing on its role as a dual orexin receptor antagonist and its implications in sleep regulation and potential therapeutic applications.

Chemical Structure and Properties

The compound features a bicyclic structure with two nitrogen atoms, which contribute to its rigidity and stability. The molecular formula is $C_8H_{17}ClN_2$ with a molecular weight of 176.69 g/mol. Its IUPAC name is (1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane; hydrochloride.

Property	Value
Molecular Formula	C8H17ClN2
Molecular Weight	176.69 g/mol
IUPAC Name	(1R)-3-methyl-3,9-diazabicyclo[4.2.1]nonane; hydrochloride
InChI Key	DDTPQIYLJKVVNY-LTTWWRRRSA-N

The primary mechanism of action for (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride involves its antagonistic effects on orexin receptors (OX1R and OX2R). Orexins are neuropeptides that play a critical role in regulating arousal, wakefulness, and appetite. By blocking these receptors, the compound promotes sleep and reduces wakefulness, making it a candidate for treating insomnia and other sleep disorders .

Dual Orexin Receptor Antagonism

Research has demonstrated that (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride exhibits potent dual orexin receptor antagonism:

• Study Findings : In a study conducted on rats, the compound showed significant sleep-promoting activity when administered, as evidenced by changes in EEG patterns indicative of increased sleep duration .
• Oral Bioavailability : The compound has been synthesized to possess good oral bioavailability, enhancing its potential for therapeutic use .

Comparison with Other Compounds

To illustrate the unique biological activity of (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride compared to related compounds:

Compound Name	Structure Characteristics	Biological Activity
(1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane	Bicyclic structure with two nitrogen atoms	Potent dual orexin receptor antagonist
7-Azabicyclo[4.2.1]nonane	Contains an additional nitrogen atom	Potential anxiolytic effects
9-Azabicyclo[6.3.0]decane	Larger bicyclic system	Investigated for analgesic properties

This table highlights how slight structural variations can lead to different biological effects and therapeutic potentials.

Applications in Sleep Disorders

Given its mechanism of action as an orexin receptor antagonist, (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride is being explored for various applications:

• Insomnia Treatment : The compound's ability to promote sleep positions it as a potential treatment for insomnia and other sleep-related disorders.
• Neuropharmacology : Its interaction with the orexin system suggests broader implications in neuropharmacology beyond sleep regulation .

Clinical Implications

Several studies have investigated the efficacy of orexin receptor antagonists in clinical settings:

• Clinical Trials : Trials involving similar compounds have shown promising results in improving sleep quality and reducing insomnia symptoms in patients .
• Safety Profile : The safety profile of (1R)-3-Methyl-3,9-diazabicyclo[4.2.1]nonane hydrochloride is yet to be fully established but preliminary studies indicate a favorable tolerance among subjects .